2-(4-(5-Ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl)acetonitrile

• IUPAC Name: 2-[4-(5-ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidin-2-yl]acetonitrile
• InChI: InChI=1S/C14H15N5O3/c1-2-10-16-12(17-22-10)11-9-5-3-4-7-18(9)14(21)19(8-6-15)13(11)20/h2-5,7-8H2,1H3
• InChI Key: KYBBIZDHMGAOJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC#N
• Molecular Formula: C14H15N5O3
• Molecular Weight: 301.30 g/mol

Description

The compound “2-(4-(5-Ethyl-1,2,4-oxadiazol-3-yl)-1,3-dioxo-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidin-2(3H)-yl)acetonitrile” is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a pyrimidine ring, and a nitrile group. These functional groups suggest that this compound may have interesting chemical properties and potential applications in fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole and pyrimidine rings, and the introduction of the ethyl and nitrile groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple rings (oxadiazole and pyrimidine) and functional groups (ethyl, dioxo, and nitrile) would result in a three-dimensional structure with potentially interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The oxadiazole and pyrimidine rings might undergo reactions typical for aromatic compounds, while the nitrile group could be involved in reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Antiviral Activity

• Recent studies have explored the antiviral potential of this compound. . PLpro is a crucial enzyme involved in viral replication, making it an attractive target for drug development against coronaviruses.

Chemical Synthesis and Medicinal Chemistry

• Researchers have investigated the chemical synthesis of 1,2,4-oxadiazoles, including this compound. .

Sirtuin Inhibition

• Another avenue of research involves studying the inhibition of the NAD±dependent lysine deacylase sirtuin by 1,2,4-oxadiazoles. .

Safety and Hazards

Without specific data, it’s difficult to provide accurate information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in biological assays, for example, it could be further developed as a therapeutic agent.